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Compound of Interest

Compound Name: Sodium acetylide

Cat. No.: B094686 Get Quote

Technical Support Center: Heavy Metal
Acetylides
This guide provides essential information for researchers, scientists, and drug development

professionals on the prevention and handling of explosive heavy metal acetylides. Please

consult your institution's specific safety protocols before undertaking any experiment.

Frequently Asked Questions (FAQs)
Q1: What are heavy metal acetylides?

A1: A heavy metal acetylide is a chemical compound formed when the hydrogen atoms in

acetylene (C₂H₂) are replaced by a heavy metal cation, such as silver (Ag⁺), copper(I) (Cu⁺), or

mercury(II) (Hg²⁺).[1] These compounds, particularly those of silver, copper, and mercury, are

notoriously explosive and pose a significant risk in laboratory and industrial settings where

acetylene is handled.[1][2]

Q2: Why are these compounds so dangerous?

A2: Heavy metal acetylides are primary explosives, meaning they are extremely sensitive to

initiation.[3][4] They can detonate violently when subjected to minimal provocation such as

heat, friction, or mechanical shock.[4][5][6] Dry silver acetylide, for instance, is so sensitive that
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simply allowing it to dry can be enough to trigger an explosion.[3][7] Unlike many explosives,

some acetylides, like silver acetylide, can detonate without confinement.[4][5]

Q3: Which metals pose the highest risk for forming explosive acetylides?

A3: The most significant risks are associated with:

Copper and its alloys: Alloys with high copper content, such as brass and bronze, are

particularly hazardous.[1] Using copper in equipment for handling acetylene is a known

cause of violent explosions.[6]

Silver: Silver acetylide is readily formed when acetylene contacts silver salts, like silver

nitrate, and is a powerful explosive.[3][8][9]

Mercury: Mercury forms explosive acetylides when mixed with acetylene.[10]

Q4: Under what conditions do heavy metal acetylides form?

A4: Formation typically occurs when acetylene gas or terminal alkynes come into contact with

the aforementioned metals or their salts.[1][3] The reaction can be facilitated by specific

conditions, including the presence of:

Ammonia[9]

Basic or strongly ionic solutions[3]

Acids or caustic alkalis[11]

For example, passing acetylene through an aqueous solution of copper(I) chloride or a solution

of silver nitrate can produce a precipitate of the respective acetylide.[1][6]

Troubleshooting Guide
Q1: I am designing an experiment involving acetylene gas. What materials should I absolutely

avoid for my setup (tubing, valves, reactors)?

A1: To prevent the formation of explosive acetylides, you must avoid all materials containing

reactive heavy metals. Specifically:
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Prohibited Materials: Do not use copper, silver, mercury, or their alloys. This includes brass,

bronze, and silver solder.[1][8] Particular care should be taken to avoid alloys containing

more than 70% copper.[8]

Recommended Materials: Use materials like stainless steel, iron, or nickel and its alloys,

which do not form sensitive acetylides.[8] Ensure all piping and components are compliant

with established codes for acetylene service, such as ASME B31.3.[12]

Q2: I noticed a black or reddish deposit in my reaction vessel after using acetylene with a

copper-containing catalyst. Could this be copper acetylide? What should I do?

A2: It is highly probable that you have formed copper acetylide, which often appears as a

reddish solid.[6] Treat this situation with extreme caution.

DO NOT SCRAPE OR DISTURB: Do not attempt to scrape, chip, or mechanically remove

the dry deposit. This could cause it to detonate.[6]

Keep it Wet: The sensitivity of metal acetylides is significantly reduced when wet.[3][7] If

possible and safe to do so, carefully add a solvent to keep the deposit wet.

Evacuate and Isolate: Clear the immediate area of all personnel. Isolate the equipment and

post warning signs indicating a potential explosion hazard.

Consult Experts: Contact your institution's Environmental Health & Safety (EHS) department

or a qualified explosives chemist immediately. Do not proceed without expert guidance.

Follow Decontamination Protocol: Decontamination must be performed by trained personnel,

typically involving the controlled chemical neutralization of the acetylide while it is wet.[3][7]

Q3: I need to use acetylene at elevated pressure for a synthesis. What is the maximum safe

pressure?

A3: Acetylene is unstable and can decompose explosively at high pressures.[12] Never use or

store pure acetylene gas at a pressure exceeding 15 psig (pounds per square inch gauge).[13]

[14] Commercial acetylene cylinders contain the gas dissolved in a solvent (like acetone) within

a porous mass to inhibit decomposition, but the 15 psig limit for use from the cylinder remains a

critical safety rule.[12][15]
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Q4: How should I store my acetylene gas cylinder?

A4: Proper storage is critical for safety.

Position: Always store and use acetylene cylinders in an upright position to prevent the

acetone solvent from entering the valve.[13][15][16]

Separation: Store acetylene cylinders at least 20 feet away from oxidizing gases like oxygen,

or separate them with a noncombustible barrier at least five feet high with a fire-resistance

rating of at least 30 minutes.[12][14][15]

Environment: Store cylinders in a well-ventilated, dry area away from heat sources, flames,

or sparks.[12][13] They should not be placed where they could become part of an electrical

circuit.[16]

Data Presentation
The table below summarizes the properties of common explosive heavy metal acetylides. Note

that sensitivity can be influenced by purity, crystalline form, and environmental conditions.
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Compound Formula Color
Detonation
Velocity
(m/s)

Characteris
tics

Citations

Silver

Acetylide
Ag₂C₂ White 1,200

Extremely

sensitive to

heat, shock,

and friction,

especially

when dry.

Can detonate

without

confinement.

[4][5][7]

Silver

Acetylide–

Silver Nitrate

- - 1,980

A mixed salt

that is even

more

explosive

than pure

silver

acetylide.

[3][7]

Copper(I)

Acetylide
Cu₂C₂ Reddish -

Highly

sensitive to

heat and

shock. Its

formation in

copper pipes

has led to

violent

explosions.

[6]

Mercury

Acetylide
Hg(C₂H)₂ - -

A forbidden

explosive

material

considered

extremely

dangerous.

[10][17]
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Experimental Protocols
Protocol 1: Material Compatibility Screening for
Acetylene Service
Objective: To ensure that materials used in an experimental setup are safe for use with

acetylene gas and will not lead to the formation of explosive acetylides.

Methodology:

Material Identification: Compile a complete list of all materials that will come into contact with

acetylene gas. This includes reactors, tubing, valves, regulators, sensors, and any catalysts.

Metal Content Verification: For all metallic components, obtain material safety data sheets

(MSDS) or manufacturer specifications to verify their composition.

Prohibited Metals Check: Cross-reference the material list against the prohibited metals list:

Copper, Silver, Mercury.

Alloy Composition Check: For any alloys (e.g., brass, bronze), determine the percentage of

copper. Reject any alloy containing more than 70% copper.[8]

Documentation: Maintain a log of all approved materials for the specific experimental setup.

This log should be reviewed and re-validated if any component of the setup is changed.

Protocol 2: Decontamination of Equipment with
Suspected Acetylide Contamination
WARNING: This procedure should only be performed by trained personnel with proper safety

equipment (blast shield, remote handling equipment) and EHS oversight.

Objective: To safely neutralize and remove heavy metal acetylide deposits from laboratory

equipment.

Methodology:

Area Isolation: Isolate the contaminated equipment in a designated hazard area, such as a

fume hood with the sash lowered as much as possible. Ensure no sources of ignition or
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mechanical shock are present.

Wetting the Acetylide: Keeping the acetylide wet is critical to reduce its sensitivity.[7]

Carefully and remotely add a compatible solvent (e.g., water or ethanol) to fully immerse the

suspected deposit. Never allow the deposit to dry out.

Preparation of Neutralizing Agent: Prepare a dilute solution of an acid, such as 5%

hydrochloric acid. The reaction of acid with acetylides produces acetylene gas, which is

flammable.[7]

Controlled Neutralization:

Ensure the area is extremely well-ventilated to prevent the accumulation of acetylene gas.

Slowly and remotely add the dilute acid to the wetted acetylide. A common method is to

use a peristaltic pump at a very low flow rate to introduce the acid from a safe distance.

The reaction will dissolve the acetylide, converting it into a soluble metal salt (e.g., silver

chloride) and releasing acetylene gas.[7]

Verification of Neutralization: Continue adding acid until all visible solid deposit has dissolved

and gas evolution has ceased.

Waste Disposal: The resulting solution contains dissolved heavy metals and must be

collected and disposed of as hazardous waste according to institutional guidelines.[18]

Final Cleaning: Thoroughly rinse the equipment with deionized water before returning it to

service.
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Caption: Reaction pathway for the formation of heavy metal acetylides.
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Suspicious Deposit Observed
in Acetylene-Exposed Equipment

STOP ALL WORK.
DO NOT SCRAPE OR DISTURB.

Is the deposit dry?

IMMEDIATELY & SAFELY
WET THE DEPOSIT

(e.g., add solvent remotely)

Yes

Isolate Area.
Post Hazard Warnings.

No (Already Wet)

NOTIFY EHS / SAFETY OFFICER
IMMEDIATELY

Follow Expert Guidance for
Controlled Decontamination

Click to download full resolution via product page

Caption: Decision workflow for suspected acetylide contamination.
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Caption: Key pillars for the prevention of acetylide formation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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